Cas no 149560-97-4 ((2r,3As,5ar,5bs,9s,13s,14r,16as,16br)-9-Ethyl-2,13-Dihydroxy-14-Methyl-2,3,3a,5a,5b,6,9,10,11,12,13,14,16a,16b-Tetradecahydro-1h-As-Indaceno[3,2-D]oxacyclododecine-7,15-Dione)

(2r,3As,5ar,5bs,9s,13s,14r,16as,16br)-9-Ethyl-2,13-Dihydroxy-14-Methyl-2,3,3a,5a,5b,6,9,10,11,12,13,14,16a,16b-Tetradecahydro-1h-As-Indaceno[3,2-D]oxacyclododecine-7,15-Dione structure

149560-97-4 structure

Product Name:(2r,3As,5ar,5bs,9s,13s,14r,16as,16br)-9-Ethyl-2,13-Dihydroxy-14-Methyl-2,3,3a,5a,5b,6,9,10,11,12,13,14,16a,16b-Tetradecahydro-1h-As-Indaceno[3,2-D]oxacyclododecine-7,15-Dione

CAS No:149560-97-4

Molecular Formula:C₂₄H₃₄O₅

Molecular Weight:402.523767948151

CID:2189926

(2r,3As,5ar,5bs,9s,13s,14r,16as,16br)-9-Ethyl-2,13-Dihydroxy-14-Methyl-2,3,3a,5a,5b,6,9,10,11,12,13,14,16a,16b-Tetradecahydro-1h-As-Indaceno[3,2-D]oxacyclododecine-7,15-Dione Properties

Names and Identifiers

- Spinosyn a aglycone
- Spinosyn A aglycon
- Q27451016
- (2r,3As,5ar,5bs,9s,13s,14r,16as,16br)-9-Ethyl-2,13-Dihydroxy-14-Methyl-2,3,3a,5a,5b,6,9,10,11,12,13,
- InChIKey： DIHUILSVOGYVDG-MRAVEKNJSA-N
- Inchi： 1S/C24H34O5/c1-3-16-5-4-6-22(26)13(2)24(28)21-11-19-17(20(21)12-23(27)29-16)8-7-14-9-15(25)10-18(14)19/h7-8,11,13-20,22,25-26H,3-6,9-10,12H2,1-2H3/t13-,14-,15-,16+,17-,18-,19-,20+,22+/m1/s1
- SMILES： O[C@@H]1C[C@H]2C=C[C@H]3[C@@H]4CC(=O)O[C@@H](CC)CCC[C@@H]([C@@H](C)C(C4=C[C@H]3[C@@H]2C1)=O)O

Computed Properties

Exact Mass: 402.24062418 g/mol
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 5
Rotatable Bond Count: 1
Monoisotopic Mass: 402.24062418 g/mol
Heavy Atom Count: 29
Complexity: 710
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 9
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 2.8
Topological Polar Surface Area: 83.8
Molecular Weight: 402.5

(2r,3As,5ar,5bs,9s,13s,14r,16as,16br)-9-Ethyl-2,13-Dihydroxy-14-Methyl-2,3,3a,5a,5b,6,9,10,11,12,13,14,16a,16b-Tetradecahydro-1h-As-Indaceno[3,2-D]oxacyclododecine-7,15-Dione Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time	Inquiry
1PlusChem	1P00AR21-1mg	Spinosyn A aglycone	149560-97-4	≥95%	1mg	$534.00	2024-06-20
A2B Chem LLC	AF00825-1mg	Spinosyn A aglycone	149560-97-4	≥95%	1mg	$391.00	2024-04-20
BioAustralis	BIA-S1595-1 mg	Spinosyn A aglycone	149560-97-4	>95%byHPLC	1mg	$304.00	2023-09-13
WU HAN AN JIE KAI Biomedical Technology Co., Ltd.	ajci65028-1mg	Spinosyn A aglycone	149560-97-4	98%	1mg	￥4422.00	2023-09-09

(2r,3As,5ar,5bs,9s,13s,14r,16as,16br)-9-Ethyl-2,13-Dihydroxy-14-Methyl-2,3,3a,5a,5b,6,9,10,11,12,13,14,16a,16b-Tetradecahydro-1h-As-Indaceno[3,2-D]oxacyclododecine-7,15-Dione Related Literature

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6. Contrasting physiological responses of ozone-tolerant Phaseolus vulgaris and Nicotiana tobaccum varieties to ozone and nitric acid

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7. Contents list

J. Mater. Chem. B, 2023,11, 2543-2549
8. Inside front cover

Polym. Chem., 2012,3, 2668-2668
9. Back cover

Chem. Commun., 2008, 6059-6060
10. Spent shell as a calcium source for constructing calcium vanadate for high-performance Zn-ion batteries†

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149560-97-4 ((2r,3As,5ar,5bs,9s,13s,14r,16as,16br)-9-Ethyl-2,13-Dihydroxy-14-Methyl-2,3,3a,5a,5b,6,9,10,11,12,13,14,16a,16b-Tetradecahydro-1h-As-Indaceno[3,2-D]oxacyclododecine-7,15-Dione) Related Products

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